Cas no 21236-97-5 (6-amino-3-methyl-1H-pyrimidine-2,4-dione)

• Product Name: 6-amino-3-methyl-1H-pyrimidine-2,4-dione
• CAS No: 21236-97-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD02091062
• CID: 238844
• PubChem ID: 816907
• Update Time: 2025-04-19

6-amino-3-methyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-methyluracil
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-3-methyl-
• 6-Amino-3-methyl-1H-pyrimidine-2,4-dione
• 6-Amino-3-methylpyrimidine-2,4(1H,3H)-dione
• 3-Methyl-6-aminouracil
• 6-amino-3-methyl-1,3-dihydropyrimidine-2,4-dione
• 6-Amino-3-methyl-1H-pyrimidin-2,4-dion
• 6-amino-3-methylpyrimidine-2,4-dione
• 6-amino-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-methyl-6-amino-uracil
• JGAVPFNFAUWIJY-UHFFFAOYSA-N
• SBB086183
• FCH1110686
• RP20666
• FT-0660149
• AKOS000279588
• SB57732
• 21236-97-5
• A879189
• CS-0096287
• AKOS006338484
• SCHEMBL1947779
• AB-323/25048014
• J-518229
• SY067139
• 6-Amino-3-methyl-1Hpyrimidine-2,4-dione
• SCHEMBL24879507
• MFCD02091062
• AC-28751
• J-013943
• AM20090180
• W11628
• F0001-0758
• 6-amino-3-methylpyrimidine-2,4 (1H,3H)-dione
• DTXSID30355712
• GS-3814
• DB-066460
• 6-amino-3-methyl-1H-pyrimidine-2,4-dione

• MDL： MFCD02091062
• Inchi： 1S/C5H7N3O2/c1-8-4(9)2-3(6)7-5(8)10/h2H,6H2,1H3,(H,7,10)
• InChI Key： JGAVPFNFAUWIJY-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)N

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: -1.3

Experimental Properties

• Melting Point: 350-352°C
• PSA: 80.88000
• LogP: -0.76300

6-amino-3-methyl-1H-pyrimidine-2,4-dione Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37